Cas no 1427324-35-3 (3-Azabicyclo[3.1.0]hexane-2-carboxylic acid hydrochloride)

• Product Name: 3-Azabicyclo[3.1.0]hexane-2-carboxylic acid hydrochloride
• CAS No: 1427324-35-3
• MF: C₆H₁₀ClNO₂
• MW: 163.602100849152
• MDL: MFCD29918551
• CID: 4598835
• PubChem ID: 18506746
• Update Time: 2025-05-22

3-Azabicyclo[3.1.0]hexane-2-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-azabicyclo[3.1.0]hexane-2-carboxylic acid hydrochloride
• 3-Azabicyclo[3.1.0]hexane-2-carboxylic acid HCl
• 3-azabicyclo[3.1.0]hexane-2-carboxylicacidhydrochloride
• 3-azabicyclo[3.1.0]hexane-2-carboxylic acid;hydrochloride
• (1R,2R,5S)-rel-3-Azabicyclo[3.1.0]hexane-2-carboxylic acid hydrochloride
• (1R,2S,5S)-rel-3-azabicyclo[3.1.0]hexane-2-carboxylic acid hydrochloride
• (1R,2S,5S)-rel-3-Azabicyclo[3.1.0]hexane-2-carboxylate hydrochloride
• CHC32435
• CMB679
• rel-(1R,2R,5S)-3-azabicyclo[3.1.0]hexane-2-carboxylic acid;hydrochloride
• MFCD29918551
• 1427324-35-3
• P16025
• SCHEMBL2214505
• PB40622
• AKOS030238265
• SY099128
• rel-(1R,2S,5S)-3-azabicyclo[3.1.0]hexane-2-carboxylic acid;hydrochloride
• CS-0051525
• SB20050
• SB21741
• AS-53056
• 73804-69-0
• MFCD20926168
• (1R,2R,5S)-rel-3-azabicyclo[3.1.0]hexane-2-carboxylic acid, hydrochloride
• SY099832
• CMB67950
• 3-Azabicyclo[3.1.0]hexane-2-carboxylic acid hydrochloride

• MDL： MFCD29918551
• Inchi： 1S/C6H9NO2.ClH/c8-6(9)5-4-1-3(4)2-7-5;/h3-5,7H,1-2H2,(H,8,9);1H
• InChI Key： KWBHCTGCOVQKMK-UHFFFAOYSA-N
• SMILES： Cl.OC(C1C2CC2CN1)=O

Computed Properties

• Exact Mass: 163.0400063g/mol
• Monoisotopic Mass: 163.0400063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 157
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Sugar acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Sugar acids and derivatives

Additional information on 3-Azabicyclo[3.1.0]hexane-2-carboxylic acid hydrochloride

3-Azabicyclo[3.1.0]hexane-2-carboxylic acid hydrochloride (CAS No: 1427324-35-3)

The compound 3-Azabicyclo[3.1.0]hexane-2-carboxylic acid hydrochloride (CAS No: 1427324-35-3) is a structurally unique bicyclic amine derivative with significant potential in various fields of chemistry and pharmacology. This compound, often abbreviated as ABH-HCl, has garnered attention due to its versatile chemical properties and promising applications in drug discovery and materials science.

Chemical Structure and Properties

The molecular structure of ABH-HCl consists of a bicyclic framework with a nitrogen atom at the 3-position of the bicyclo[3.1.0]hexane ring system, which introduces significant steric hindrance and rigidity to the molecule. The presence of a carboxylic acid group at the 2-position further enhances its functional versatility, allowing for various chemical modifications and interactions. The hydrochloride salt form ensures optimal solubility and stability under physiological conditions, making it suitable for biological studies.

Recent advancements in computational chemistry have enabled detailed insights into the electronic properties and conformational flexibility of ABH-HCl. Quantum mechanical calculations reveal that the bicyclic structure exhibits unique electronic delocalization patterns, which may contribute to its observed reactivity in chemical reactions.

Synthesis and Characterization

The synthesis of ABH-HCl involves a multi-step process that typically begins with the preparation of the bicyclic amine skeleton followed by functionalization at the carboxylic acid position. Recent studies have optimized this synthesis pathway by employing catalytic asymmetric induction techniques, which significantly enhance the yield and enantiomeric purity of the product.

Sophisticated analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography have been employed to fully characterize ABH-HCl. These studies confirm the compound's purity and structural integrity, providing a solid foundation for further research.

Pharmacological Applications

One of the most promising aspects of ABH-HCl lies in its potential as a lead compound in drug development. Preclinical studies have demonstrated that ABH-HCl exhibits modulatory effects on key cellular pathways involved in neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

Recent research highlights the compound's ability to interact with specific G-protein coupled receptors (GPCRs), suggesting its role as a potential therapeutic agent for treating central nervous system disorders. Additionally, ABH-HCl has shown anti-inflammatory properties in vitro, indicating its potential application in treating chronic inflammatory conditions.

Materials Science Applications

Beyond pharmacology, ABH-HCl has found utility in materials science due to its rigid bicyclic structure and functionalizable groups. Researchers have explored its use as a building block for constructing advanced materials such as self-healing polymers and stimuli-responsive gels.

Pioneering work has demonstrated that ABH-HCl can act as a cross-linking agent in polymer networks, significantly improving their mechanical properties under dynamic conditions. This opens up new possibilities for its application in fields such as tissue engineering and flexible electronics.

Conclusion and Future Directions

In conclusion, 3-Azabicyclo[3.1.0]hexane-2-carboxylic acid hydrochloride (CAS No: 1427324-35-3) is a versatile compound with multifaceted applications across chemistry, pharmacology, and materials science. Its unique structure endows it with properties that make it an attractive candidate for both fundamental research and practical applications.

Future research directions include exploring novel synthetic pathways for scalable production, investigating its interactions with additional biological targets, and developing innovative materials utilizing its structural attributes. As our understanding of this compound deepens, it is anticipated that ABH-HCl will continue to play a pivotal role in advancing scientific knowledge and technological innovation.